Cas no 13389-59-8 (Pyridine,2-(1,2,4-oxadiazol-3-yl)-)

• Product Name: Pyridine,2-(1,2,4-oxadiazol-3-yl)-
• CAS No: 13389-59-8
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 228260
• PubChem ID: 268848
• Update Time: 2025-04-19

Pyridine,2-(1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(1,2,4-oxadiazol-3-yl)-
• 2-(1,2,4-Oxadiazol-3-yl)pyridine
• 3-pyridin-2-yl-1,2,4-oxadiazole
• 2-(1,2,4-Oxadiazolyl-3)pyridine
• 2-[1,2,4]oxadiazol-3-yl-pyridine
• 3-(2'-pyridyl)-1,2,4-oxadiazole
• 3-< 2> Pyridyl-< 1,2,4> oxadiazol
• AC1L6L56
• AC1Q4X1K
• AG-K-79147
• AR-1C5966
• CTK4B8854
• NSC109301
• SureCN492799
• ZAAIEOSUVDRLGD-UHFFFAOYSA-N
• SCHEMBL492799
• 13389-59-8
• pyridyl-1,2,4-oxadiazole
• DTXSID90296430
• NSC-109301
• AKOS025395183
• 2-(1,2,4-Oxadiazol-3-yl)pyridine #
• Pyridine, 2-(1,2,4-oxadiazol-3-yl)-

• Inchi： 1S/C7H5N3O/c1-2-4-8-6(3-1)7-9-5-11-10-7/h1-5H
• InChI Key： ZAAIEOSUVDRLGD-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.81
• LogP: 1.13160